Cas no 684-37-7 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- structure

684-37-7 structure

Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-

CAS No:684-37-7

Molecular Formula:C₄HO₂F₅

Molecular Weight:176.04154

CID:393183

PubChem ID:10176343

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2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- Properties

Names and Identifiers

- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-
- 3,3-difluoro-2-(trifluoromethyl)prop-2-enoic acid
- SCHEMBL124489
- Pentafluoromethacrylic acid
- DTXSID80436409
- 3,3-Difluoro-2-(trifluoromethyl)acrylic acid
- perfluoromethacrylic acid
- 684-37-7
- LNUDZOHDUVPVPO-UHFFFAOYSA-N
- +Expand
- InChIKey： LNUDZOHDUVPVPO-UHFFFAOYSA-N
- Inchi： InChI=1S/C4HF5O2/c5-2(6)1(3(10)11)4(7,8)9/h(H,10,11)
- SMILES： C(=C(F)F)(C(=O)O)C(F)(F)F

Computed Properties

Exact Mass: 175.98963
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 175.98967008g/mol
Heavy Atom Count: 11
Complexity: 199
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- Related Literature

1. Inside front cover

Chem. Sci., 2019,10, 1888-1888
2. The migration of acetochlor from feed to milk

Xue Qin,Yujun Jiang,Zhenghui Wang,Chaoxin Man,Shiqian Fu,Sihan Chen,Xinyan Yang,Tao Yang,Dongyan Zhang,Linyao Li,Edward M. Fox,Wei Zhang RSC Adv., 2020,10, 44344-44351
3. Cocrystallization of axitinib with carboxylic acids: preparation, crystal structures and dissolution behavior†

Bo-Ying Ren,Xia-Lin Dai,Jie Wang,Chao Wu,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2021,23, 5504-5515
4. Influence of lamellar structure on the stress–strain behavior of β nucleated polypropylene under tensile loading at elevated temperatures

Tong Wu,Ming Xiang,Ya Cao,Jian Kang,Feng Yang RSC Adv., 2015,5, 43496-43507
5. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
6. Organic chemistry

J. Chem. Soc., 1876,29, 892-944
7. Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

Christophe Anjard,Moez Rhimi,Anthony W. Coleman Chem. Commun., 2014,50, 11404-11406
8. Ascertaining genuine SERS spectra of p-aminothiophenol

Xiaorui Tian,Li Chen,Hongxing Xu,Mengtao Sun RSC Adv., 2012,2, 8289-8292
9. Back cover

J. Mater. Chem. C, 2018,6, 401-402
10. Using different natural origin carriers for development of epigallocatechin gallate (EGCG) solid formulations with improved antioxidant activity by PGSS-drying†

S. Rodríguez-Rojo,M. J. Cocero RSC Adv., 2016,6, 67599-67609

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